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Compound of Interest

Compound Name:
Ethyl 4-(1-Naphthyl)-2,4-

dioxobutanoate

Cat. No.: B1438276 Get Quote

CAS Number: 1019379-49-7

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 4-(1-naphthyl)-2,4-dioxobutanoate is a keto-ester derivative featuring a naphthalene

moiety, a structural motif of significant interest in medicinal chemistry.[1] While direct and

extensive experimental data for this specific compound (CAS 1019379-49-7) is limited in

publicly available literature, its structural components—the 4-aryl-2,4-dioxobutanoate core and

the bulky naphthalene ring—suggest a strong potential for diverse and valuable biological

activities. The lipophilic nature of the naphthalene ring is known to facilitate interactions with

biological targets, a common characteristic among many bioactive naphthalene derivatives.[2]

This guide, therefore, serves as a comprehensive technical resource for researchers. It

consolidates the known physicochemical properties of Ethyl 4-(1-naphthyl)-2,4-
dioxobutanoate, provides a detailed, plausible synthetic route, and, by drawing on data from

structurally related analogues, explores its predicted biological activities and hypothesized

mechanisms of action. A key focus is placed on its potential as an inhibitor of enzymes

implicated in oncology, such as Src Kinase and Indoleamine 2,3-dioxygenase 1 (IDO1).

Furthermore, this document provides detailed, field-proven experimental protocols to enable

researchers to rigorously test these hypotheses and unlock the full potential of this promising

compound.
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Physicochemical and Safety Data
A thorough understanding of a compound's physical and chemical properties is foundational to

its application in a research setting. The following tables summarize the key identifiers and

properties for Ethyl 4-(1-naphthyl)-2,4-dioxobutanoate.

Table 1: Compound Identification
Identifier Value Source

CAS Number 1019379-49-7 [3][4][5]

IUPAC Name
ethyl 4-(naphthalen-1-yl)-2,4-

dioxobutanoate
[4][6]

Molecular Formula C₁₆H₁₄O₄ [3][4]

Molecular Weight 270.28 g/mol [3][4]

Canonical SMILES
CCOC(=O)C(=O)CC(=O)C1=C

C=CC2=CC=CC=C21
[6]

InChI Key
ZZXPDQIRXRJXEI-

UHFFFAOYSA-N
[6]

Table 2: Predicted Physicochemical Properties
Property Value Notes

Physical State Solid [7]

Refractive Index 1.529 [7]

Hydrogen Bond Donor Count 0 Computed

Hydrogen Bond Acceptor

Count
4 Computed

Rotatable Bond Count 5 Computed

LogP 2.3 Predicted

Safety and Handling
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While a specific Safety Data Sheet (SDS) for Ethyl 4-(1-naphthyl)-2,4-dioxobutanoate is not

readily available, data from structurally similar compounds, such as other keto-esters and

naphthalene derivatives, can guide safe handling practices. All chemical products should be

handled with the recognition of having "unknown hazards and toxicity".[3]

General Precautions:

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.[8][9]

Ventilation: Use only outdoors or in a well-ventilated area.[8][9] Explosion-proof general and

local exhaust ventilation is recommended.[8]

Handling: Avoid contact with skin and eyes.[10] Avoid breathing dust, fumes, gas, mist,

vapors, or spray.[8][9] Wash hands and any exposed skin thoroughly after handling.[8]

Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces. Use non-

sparking tools and take precautionary measures against static discharges.[8][11]

First Aid Measures:

If on Skin: Wash with plenty of water. If skin irritation occurs, seek medical advice.[8]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[8]

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison

center or doctor if you feel unwell.[8][9]

If Swallowed: Rinse mouth. Get medical attention if you feel unwell.[9][10]

Storage:

Store in a well-ventilated place. Keep container tightly closed in a dry and cool place.[8][10]

[11] For long-term stability and to maintain product quality, refrigeration is recommended.[10]
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The synthesis of Ethyl 4-(1-naphthyl)-2,4-dioxobutanoate can be reliably achieved via a

Claisen condensation reaction between a substituted acetophenone and diethyl oxalate, a

method that has proven effective for preparing various ethyl 2,4-dioxo-4-arylbutanoate

derivatives.[12]

Synthetic Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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